
Navigating the Hazards: A Technical Guide to
Triethylamine Trihydrofluoride Safety and

Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Triethylamine trihydrofluoride

Cat. No.: B043929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Triethylamine trihydrofluoride, a versatile fluorinating agent in organic synthesis, presents

significant health and safety challenges due to its acute toxicity and corrosive nature. This

technical guide provides a comprehensive overview of its safety data sheet (SDS), detailed

handling precautions, and emergency procedures to ensure the safety of laboratory personnel

and the integrity of research.

Physicochemical and Hazard Profile
Triethylamine trihydrofluoride is a colorless to light yellow liquid that is hygroscopic and

combustible.[1][2] Its properties necessitate careful handling in a controlled laboratory

environment.

Table 1: Physical and Chemical Properties of Triethylamine Trihydrofluoride
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Property Value Source

Molecular Formula C6H15N·3HF [1]

Molecular Weight 161.21 g/mol [2]

Appearance Colorless to light yellow liquid [3][4]

Melting Point -29 to -27 °C (-17 °F) [2][3]

Boiling Point 70 °C (158 °F) at 15-20 hPa [3][5]

Density 0.989 g/cm³ at 25 °C (77 °F) [3][5]

Water Solubility Soluble [2]

Flash Point 190 °F (88 °C) [2]

pH
3 (saturated aqueous solution,

20°C)
[2]

Table 2: Hazard Classifications
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Hazard Class Category GHS Code Description

Acute Oral Toxicity Category 2 H300 Fatal if swallowed

Acute Dermal Toxicity Category 1 H310
Fatal in contact with

skin

Acute Inhalation

Toxicity
Category 2 H330 Fatal if inhaled

Skin

Corrosion/Irritation
Category 1A H314

Causes severe skin

burns and eye

damage

Serious Eye

Damage/Irritation
Category 1 H318

Causes serious eye

damage

Combustible Liquid Category 4 H227 Combustible liquid

Corrosive to Metals Category 1 H290
May be corrosive to

metals

Sources:[1][6][7][8][9]

Experimental Protocols: A Note on Data Origin
The quantitative data presented in the Safety Data Sheets (SDS) for triethylamine
trihydrofluoride are typically derived from standardized toxicological and physicochemical

tests. However, the specific methodologies for these experiments are not detailed in the

provided SDS documents. The toxicity data, such as LD50 (Lethal Dose, 50%) and LC50

(Lethal Concentration, 50%), are generally determined through animal studies following

established guidelines from organizations like the Organisation for Economic Co-operation and

Development (OECD). For instance, acute oral toxicity is often assessed using a method

similar to OECD Guideline 423. Physicochemical properties like melting and boiling points are

determined using standard laboratory apparatus and methods. For detailed experimental

protocols, researchers should consult specialized toxicological databases and chemical testing

literature.
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Safe Handling and Personal Protective Equipment
(PPE)
Safe handling of triethylamine trihydrofluoride is paramount to prevent exposure.[10] All

work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[11][12]

Key Handling Precautions:

Avoid all personal contact, including inhalation of vapors or mists.[10]

Do not eat, drink, or smoke when using this product.[6][10]

Keep containers tightly closed when not in use.[3][10]

Avoid contact with incompatible materials such as strong bases, oxidizing agents, and glass.

[12][13]

Wash hands thoroughly after handling.[3][10]

Table 3: Recommended Personal Protective Equipment (PPE)

Body Part Protection Specifications

Eyes/Face
Safety glasses with side-

shields and a face shield

Ensure complete protection

from splashes.

Skin

Chemical-resistant gloves

(e.g., neoprene, butyl rubber),

protective clothing (long-

sleeved lab coat), and closed-

toe shoes

Immediately remove and

launder contaminated clothing

before reuse.[10]

Respiratory

Use in a well-ventilated area. If

ventilation is inadequate, wear

a NIOSH/MSHA or European

Standard EN 149 approved

respirator.[1][10]

Required when vapors or

aerosols are generated.[3]
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Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving

triethylamine trihydrofluoride.

First-Aid Measures:

Inhalation: Move the person to fresh air. If breathing has stopped, provide artificial

respiration. Seek immediate medical attention.[13]

Skin Contact: Immediately flush the skin with large amounts of water for at least 15 minutes

while removing contaminated clothing.[13] Hydrofluoric (HF) acid burns require specialized

treatment. After initial water flushing, a 2.5% calcium gluconate gel should be applied to the

affected area.[3] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[10] Remove contact lenses if present and

easy to do.[3] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them two glasses of water to drink.[3][6] Seek immediate medical attention.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.[1][13] For large fires, water spray or fog can be used.[10]

Specific Hazards: The substance is combustible and heating may cause containers to

rupture violently.[10][13] Combustion may produce toxic fumes of carbon monoxide, carbon

dioxide, nitrogen oxides, and hydrogen fluoride.[12][13]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.[13]

Logical Workflow for Handling a Spill
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Initial Actions Containment & Cleanup Post-Cleanup

Evacuate immediate area
and move upwind [1]

Alert personnel and
Fire Brigade [1]

Remove all ignition
sources [1] Increase ventilation [1] Wear full body protective

clothing and breathing apparatus [1]
Contain spill with inert material

(sand, earth, vermiculite) [1]
Collect recoverable product
into labeled containers [2] Neutralize residue if applicable [2] Dispose of waste in a

suitable, labeled container [1]
Decontaminate and launder

all protective clothing [1] Report the incident

Hazard Classifications

Primary Precautions

Acute Toxicity
(Oral, Dermal, Inhalation)

H300, H310, H330

Do not get in eyes, on skin, or on clothing (P262)
Do not breathe mist/vapors (P260)

Wash thoroughly after handling (P264)

Wear protective gloves/clothing/
eye protection/face protection (P280)
Wear respiratory protection (P284)

IF SWALLOWED/ON SKIN/INHALED:
Immediately call a POISON CENTER/doctor

(P301+P310, P302+P352, P304+P340)

Skin Corrosion/Eye Damage
H314, H318

Combustible Liquid
H227

Store in a well-ventilated place.
Keep container tightly closed (P403+P233)

Keep away from heat/sparks/
open flames/hot surfaces (P210)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL1441714&productDescription=TRIETHLAMINE+TRIHYDROFLRID+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/triethylamine-trihydrofluoride.pdf
https://www.tcichemicals.com/IE/en/p/T2022
https://store.apolloscientific.co.uk/storage/msds/PC0945_msds.pdf
https://www.merckmillipore.com/Web-CN-Site/zh_CN/-/CNY/ShowDocument-File?ProductSKU=MDA_CHEM-814371&DocumentType=MSD&DocumentId=814371_SDS_IN_EN.PDF&DocumentUID=16818899&Language=EN&Country=IN&Origin=null
https://www.fishersci.com/store/msds?partNumber=AC350621000&countryCode=US&language=en
https://datasheets.scbt.com/sc-253748.pdf
https://www.benchchem.com/product/b043929#triethylamine-trihydrofluoride-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/product/b043929#triethylamine-trihydrofluoride-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/product/b043929#triethylamine-trihydrofluoride-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/product/b043929#triethylamine-trihydrofluoride-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b043929?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

